Cas no 769961-61-7 (4-(6,7-dimethoxyquinolin-4-yloxy)-benzene-1,2-diamine)

• Product Name: 4-(6,7-dimethoxyquinolin-4-yloxy)-benzene-1,2-diamine
• CAS No: 769961-61-7
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 2123672
• PubChem ID: 17755726
• Update Time: 2025-04-21

4-(6,7-dimethoxyquinolin-4-yloxy)-benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-(6,7-dimethoxyquinolin-4-yloxy)-benzene-1,2-diamine
• 769961-61-7
• KQLBWRRITSSHJN-UHFFFAOYSA-N
• SCHEMBL4365396
• DA-02921

• Inchi： 1S/C17H17N3O3/c1-21-16-8-11-14(9-17(16)22-2)20-6-5-15(11)23-10-3-4-12(18)13(19)7-10/h3-9H,18-19H2,1-2H3
• InChI Key： KQLBWRRITSSHJN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)N)N)C1C=CN=C2C=C(C(=CC2=1)OC)OC

Computed Properties

• Exact Mass: 311.12699141Da
• Monoisotopic Mass: 311.12699141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.6Ų